4-[(1-ethyl-1H-indol-5-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone

• IUPAC Name: 4-(1-ethylindole-5-carbonyl)-1-(4-methylphenyl)piperazin-2-one
• InChI: InChI=1S/C22H23N3O2/c1-3-23-11-10-17-14-18(6-9-20(17)23)22(27)24-12-13-25(21(26)15-24)19-7-4-16(2)5-8-19/h4-11,14H,3,12-13,15H2,1-2H3
• InChI Key: VQOUJSPVVVFDBF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C1C=CC(=C2)C(=O)N3CCN(C(=O)C3)C4=CC=C(C=C4)C
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, including compounds structurally related to "4-[(1-ethyl-1H-indol-5-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone," involves multiple steps that may include cyclo condensation, Michael addition reactions, and controlled-potential coulometry. For instance, the electrochemical oxidation of 4-(piperazin-1-yl)phenols in the presence of indole derivatives has shown unique regioselectivity, leading to the synthesis of highly conjugated bisindolyl-p-quinone derivatives through a complex ECECEC mechanism (Amani, Khazalpour, & Nematollahi, 2012).

Molecular Structure Analysis

The molecular structure of piperazine derivatives, including our compound of interest, often features a chair conformation in its piperazine rings and can exhibit significant molecular interactions within the crystal structure, such as methylene-carbonyl C—H⋯O interactions (Lin, Zheng, & Cao, 2012).

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives are diverse and can include reactions with secondary amines to give distinct products depending on the reactants (Vasileva et al., 2018). The chemical properties are influenced by the substituents on the piperazine ring and the nature of the interacting molecules.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on their structure and the specific biological target. For example, some indole derivatives have been reported as antiviral agents.

Future Directions

Given the diverse biological activities of indole derivatives, there is an immeasurable potential to be explored for newer therapeutic possibilities. Researchers continue to synthesize various scaffolds of indole for screening different pharmacological activities.